1-{[1-(difluoromethyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}-4-(3-methylbenzyl)piperazine

• IUPAC Name: 1-[1-(difluoromethyl)-3,5-dimethylpyrazol-4-yl]sulfonyl-4-[(3-methylphenyl)methyl]piperazine
• InChI: InChI=1S/C18H24F2N4O2S/c1-13-5-4-6-16(11-13)12-22-7-9-23(10-8-22)27(25,26)17-14(2)21-24(15(17)3)18(19)20/h4-6,11,18H,7-10,12H2,1-3H3
• InChI Key: KLQWUHPXGIUOQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCN(CC2)S(=O)(=O)C3=C(N(N=C3C)C(F)F)C
• Molecular Formula: C18H24F2N4O2S
• Molecular Weight: 398.5 g/mol

Description

This compound belongs to a class of molecules that typically exhibit a wide range of biological activities and have potential applications in medicinal chemistry. The presence of functional groups such as sulfonyl, difluoromethyl, and piperazine rings suggests that it might be designed for specific interactions with biological targets.

Synthesis Analysis

The synthesis of related piperazine derivatives involves multi-step chemical reactions, including nucleophilic substitution and reductive amination processes. For example, novel piperazine derivatives with antibacterial activities have been synthesized by connecting 1,3,4-thiadiazol with N-substituted piperazine, optimized to achieve high yields under specific reaction conditions (Wu Qi, 2014).

Molecular Structure Analysis

The molecular structure of compounds in this category is often confirmed using techniques such as NMR, IR, and X-ray diffraction. These methods reveal the conformation, substituent positioning, and overall geometry of the molecule, which are crucial for understanding its reactivity and interaction with biological targets. An example includes the detailed structure elucidation of a closely related molecule, revealing its conformation and intramolecular interactions (Ninganayaka Mahesha et al., 2019).

Chemical Reactions and Properties

Compounds with similar structural frameworks undergo various chemical reactions, including amide hydrolysis and N-alkylation, to produce derivatives with potential biological activities. The chemical reactivity is often influenced by the nature of substituents and the structural framework, leading to compounds with varying biological efficacy (Yang Fang-wei, 2013).

Scientific Research Applications

Anticancer Potential

A study explored the anticancer activity of polyfunctional substituted 1,3-thiazoles, including compounds with a piperazine substituent. These compounds were screened in vitro across a range of cancer cell lines, such as lung, kidney, CNS, ovarian, prostate, and breast cancer, among others. Compounds with a piperazine substituent showed significant effectiveness, indicating a potential pathway for anticancer research involving similar structures Kostyantyn Turov (2020).

Antibacterial and Antimicrobial Activities

Research on novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker showed potent antibacterial efficacies and biofilm inhibition activities. These compounds were tested against various bacterial strains, showing significant inhibitory effects. One compound in particular demonstrated better biofilm inhibition than the reference drug Ciprofloxacin Ahmed E. M. Mekky, S. Sanad (2020).

Synthesis and Biological Evaluation

Several studies have focused on the synthesis and biological evaluation of piperazine derivatives for potential antimicrobial applications. For instance, a series of 1,4-disubstituted 1,2,3-triazole derivatives were synthesized and showed moderate to good antimicrobial activities against tested bacterial and fungal strains Rahul P. Jadhav et al. (2017). Another study synthesized 1-alkyl-8-(piperazine-1-sulfonyl)phenylxanthines, developing adenosine A2B receptor antagonists with high selectivity and affinity, highlighting the versatility of piperazine derivatives in creating targeted biological effects T. Borrmann et al. (2009).